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Compound of Interest

Compound Name: 6-Nitroquipazine

Cat. No.: B1217420 Get Quote

General Information on 6-Nitroquipazine
6-Nitroquipazine is a chemical compound and a derivative of quipazine. It is primarily known

for its activity on the serotonin system in the brain.

Mechanism of Action
6-Nitroquipazine is recognized as a potent and selective serotonin reuptake inhibitor (SSRI). It

functions by blocking the serotonin transporter (SERT), which is a protein that reabsorbs

serotonin from the synaptic cleft back into the presynaptic neuron. By inhibiting this transporter,

6-Nitroquipazine increases the concentration of serotonin in the synapse, thereby enhancing

serotonergic neurotransmission. Its high affinity for the serotonin transporter makes it a

valuable tool in neuroscience research for studying the serotonergic system.

Research Applications
Due to its specific action on the serotonin transporter, 6-Nitroquipazine is utilized as a

research tool in pharmacology and neuroscience. It serves as a radioligand, often labeled with

tritium ([³H]), to study the density and distribution of serotonin transporters in the brain. This

application is crucial for understanding the role of the serotonergic system in various

physiological processes and in the pathophysiology of psychiatric disorders such as depression

and anxiety.
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Below is a conceptual diagram illustrating the role of a serotonin reuptake inhibitor like 6-
Nitroquipazine in a neuron.
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Caption: Action of a serotonin reuptake inhibitor.

For detailed experimental protocols and safety data, it is essential to consult peer-reviewed

scientific journals and established chemical safety databases. Always adhere to the guidelines

and regulations set forth by your institution's environmental health and safety department.

To cite this document: BenchChem. [Step-by-step 6-Nitroquipazine synthesis protocol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217420#step-by-step-6-nitroquipazine-synthesis-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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